Cas no 59898-74-7 ((3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid)

• Product Name: (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid
• CAS No: 59898-74-7
• MF: C₁₃H₁₄N₂O₃S₂
• MW: 310.391860485077
• MDL: MFCD02089381
• CID: 1068319
• PubChem ID: 3135954
• Update Time: 2025-11-02

(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-[4,5] thieno[2,3-d]pyrimidin-2-ylsulfanyl)acetic acid
• (3-methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo[4,5]thieno[2,3-d]pyrimidin-2-ylsulfanyl)-acetic acid
• (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo[4,5]-thieno[2,3-d]pyrimidin-2-ylsulfanyl)-acetic acid
• 2-(3-methyl-4-oxo-3,5,6,7,8-pentahydrobenzo[b]thiopheno[2,3-d]pyrimidin-2-ylth io)acetic acid
• AC1MJDXV
• AG-A-03986
• CTK7J5759
• SBB027829
• ST060989
• BAS 01919912
• 2-((3-Methyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)aceticacid
• 2-[(3-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetic acid
• 2-((3-Methyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetic acid
• AKOS000269256
• DTXSID10389671
• CS-0358326
• ({4-METHYL-3-OXO-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-5-YL}SULFANYL)ACETIC ACID
• 59898-74-7
• [(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro [1]benzothieno [2,3-d]pyrimidin-2-yl)sulfanyl]acetic acid
• (3-methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-[4,5]thieno[2,3-d]pyrimidin-2-ylsulfanyl)acetic acid
• (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid

• MDL： MFCD02089381
• Inchi： 1S/C13H14N2O3S2/c1-15-12(18)10-7-4-2-3-5-8(7)20-11(10)14-13(15)19-6-9(16)17/h2-6H2,1H3,(H,16,17)
• InChI Key： ADRDBLIKDHMSHX-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C)C(=N2)SCC(=O)O)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 310.04458466g/mol
• Monoisotopic Mass: 310.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 124Ų

(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid

Comprehensive Analysis of (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid (CAS No. 59898-74-7)

The compound (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid, identified by its CAS No. 59898-74-7, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a thienopyrimidine core with an acetic acid side chain, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for heterocyclic compounds like 59898-74-7 has surged due to their role in designing novel therapeutics. The thienopyrimidine scaffold, a key feature of this compound, is known for its bioisosteric properties, often mimicking purine bases in DNA. This characteristic has led to its exploration in cancer research, inflammatory diseases, and metabolic disorders. Users frequently search for terms such as "thienopyrimidine derivatives" and "CAS 59898-74-7 applications," reflecting the growing interest in its pharmacological potential.

The synthesis of (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid involves multi-step organic reactions, including cyclization and sulfanylation. Its acetic acid moiety enhances solubility, a critical factor for bioavailability in drug formulations. This aligns with current trends in drug delivery optimization, a hot topic in pharmaceutical sciences. Searches for "improving drug solubility" and "heterocyclic acid derivatives" often intersect with discussions about this compound.

From a structural perspective, the hexahydro-benzo ring system contributes to the compound's stability, while the sulfanyl group offers reactivity for further functionalization. Such features are pivotal in medicinal chemistry, where researchers seek to balance molecular rigidity and flexibility. The compound's CAS No. 59898-74-7 is frequently cited in patents and academic papers, underscoring its relevance in intellectual property and innovation-driven research.

Environmental and safety profiles of 59898-74-7 are also of interest. While not classified as hazardous, its handling requires standard laboratory precautions. Queries like "CAS 59898-74-7 safety data" and "green chemistry alternatives" highlight user concerns about sustainable synthesis methods. This aligns with the broader shift toward eco-friendly pharmaceutical production, a priority for modern industries.

In conclusion, (3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo-4,5thieno2,3-dpyrimidin-2-ylsulfanyl)acetic Acid represents a compelling case study in the intersection of organic chemistry and drug development. Its CAS No. 59898-74-7 serves as a gateway to exploring advanced therapeutic agents, resonating with both academic and industrial audiences. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.